Cas no 18937-91-2 (Naphthalene, 1-(2-chlorophenyl)-)

• Product Name: Naphthalene, 1-(2-chlorophenyl)-
• CAS No: 18937-91-2
• MF: C₁₆H₁₁Cl
• MW: 238.711543321609
• CID: 1383267
• PubChem ID: 19981099
• Update Time: 2025-06-29

Naphthalene, 1-(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-(2-chlorophenyl)-
• SCHEMBL9770068
• 1-(2-Chlorophenyl)naphthalene
• 18937-91-2

• Inchi： 1S/C16H11Cl/c17-16-11-4-3-9-15(16)14-10-5-7-12-6-1-2-8-13(12)14/h1-11H
• InChI Key： MVCNIJNNTPKVLX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 238.0549280g/mol
• Monoisotopic Mass: 238.0549280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0Ų

Additional information on Naphthalene, 1-(2-chlorophenyl)-

Chemical Overview: CAS No. 18937-91-2 - Naphthalene, 1-(2-chlorophenyl)-

CAS No. 18937-91-2, commonly referred to as 1-(2-chlorophenyl)naphthalene, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a naphthalene ring system substituted with a 2-chlorophenyl group, which imparts distinct electronic and steric characteristics.

The synthesis of 1-(2-chlorophenyl)naphthalene typically involves nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate these reactions under mild conditions.

One of the most promising applications of this compound lies in its use as an intermediate in pharmaceutical synthesis. The naphthalene moiety is known for its ability to modulate pharmacokinetic properties, making it valuable in drug design. For instance, studies have shown that derivatives of CAS No. 18937-91-2 can act as ligands in metalloenzyme inhibitors, potentially leading to novel therapeutic agents.

In the realm of materials science, 1-(2-chlorophenyl)naphthalene has been investigated for its role in organic electronics. Its extended conjugation system allows for efficient charge transport, making it a candidate for organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent research has focused on optimizing the compound's solubility and stability under operational conditions to enhance device performance.

The environmental impact of CAS No. 18937-91-2 is another critical area of study. Assessments have been conducted to evaluate its biodegradability and toxicity levels. According to recent findings, the compound exhibits moderate persistence in aquatic environments but does not pose significant acute toxicity risks to aquatic organisms at environmentally relevant concentrations.

In terms of safety considerations, handling 1-(2-chlorophenyl)naphthalene requires adherence to standard laboratory protocols due to its potential irritant properties. Proper ventilation and personal protective equipment are recommended during synthesis and manipulation.

The demand for CAS No. 18937-91-2 has been rising due to its versatility across multiple sectors. Market analysis indicates growing interest from pharmaceutical companies seeking innovative drug candidates and from electronics manufacturers exploring next-generation materials.

In conclusion, CAS No. 18937-91-2 - 1-(2-chlorophenyl)naphthalene stands out as a multifaceted compound with significant potential in contemporary scientific research and industrial applications. Continued exploration into its properties will undoubtedly unlock further opportunities for innovation across diverse fields.